molecular formula C20H27FN4O3 B2775842 4-ethyl-3-(1-(2-(4-fluorophenyl)acetyl)piperidin-4-yl)-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one CAS No. 1797736-80-1

4-ethyl-3-(1-(2-(4-fluorophenyl)acetyl)piperidin-4-yl)-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one

Cat. No. B2775842
CAS RN: 1797736-80-1
M. Wt: 390.459
InChI Key: ADITWFVHFWBYIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-ethyl-3-(1-(2-(4-fluorophenyl)acetyl)piperidin-4-yl)-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C20H27FN4O3 and its molecular weight is 390.459. The purity is usually 95%.
BenchChem offers high-quality 4-ethyl-3-(1-(2-(4-fluorophenyl)acetyl)piperidin-4-yl)-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethyl-3-(1-(2-(4-fluorophenyl)acetyl)piperidin-4-yl)-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Stabilities and Antagonist Activities

  • Molecular Stabilities and Conformational Analyses : Research on benzimidazole derivatives bearing 1,2,4-triazole, similar in structural complexity to the specified compound, highlighted their potential anti-cancer properties through detailed tautomeric properties, conformations, and molecular docking studies. These studies suggest that such compounds could have significant roles as EGFR inhibitors, a critical pathway in cancer treatment (Karayel, 2021).

  • Antimicrobial Activities : Derivatives of 1,2,4-triazole have been synthesized and evaluated for antimicrobial activities, showing potential as antimicrobial agents. This suggests that compounds with a similar base structure could be developed into new antimicrobial drugs (Bektaş et al., 2010).

  • Antagonist Activity for Neurotransmitter Receptors : Some derivatives have been prepared and tested for antagonist activities against neurotransmitter receptors such as 5-HT2, indicating their potential use in studying neurotransmission and possibly treating related disorders (Watanabe et al., 1992).

Synthesis and Copolymerization Studies

  • Copolymerization with Styrene : Novel trisubstituted ethylenes, including those with structural elements similar to the compound , were prepared and copolymerized with styrene, indicating potential applications in materials science and polymer chemistry. These studies highlight the versatility and utility of these compounds in developing new materials (Kharas et al., 2016).

  • Structural Characterization and Intermolecular Interactions : The synthesis, crystal structure, and theoretical analysis of intermolecular interactions in biologically active derivatives of 1,2,4-triazoles have been documented. This research provides insights into the role of various intermolecular interactions in the crystalline solid state, which could inform the design of new compounds with tailored properties (Shukla et al., 2017).

properties

IUPAC Name

4-ethyl-5-[1-[2-(4-fluorophenyl)acetyl]piperidin-4-yl]-2-(2-methoxyethyl)-1,2,4-triazol-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H27FN4O3/c1-3-24-19(22-25(20(24)27)12-13-28-2)16-8-10-23(11-9-16)18(26)14-15-4-6-17(21)7-5-15/h4-7,16H,3,8-14H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ADITWFVHFWBYIE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=NN(C1=O)CCOC)C2CCN(CC2)C(=O)CC3=CC=C(C=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H27FN4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-ethyl-3-(1-(2-(4-fluorophenyl)acetyl)piperidin-4-yl)-1-(2-methoxyethyl)-1H-1,2,4-triazol-5(4H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.